Cas no 1820716-82-2 (4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene)

• Product Name: 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene
• CAS No: 1820716-82-2
• CID: 4620835
• Update Time: 2025-05-20

4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene

Additional information on 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene

Introduction to 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene (CAS No. 1820716-82-2)

4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene (CAS No. 1820716-82-2) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a bromo and fluoro substituent on the benzene ring, along with a nitro group and a trifluoroethoxy moiety. These functional groups endow the molecule with a range of chemical and physical properties that make it an attractive candidate for various applications.

The bromine substituent in 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene provides the molecule with halogenated characteristics, which can influence its reactivity and solubility. The presence of bromine also allows for further chemical modifications through substitution reactions, making it a valuable intermediate in synthetic pathways. The fluorine atom at the 5-position adds additional electronic effects and enhances the molecule's stability and biological activity. The trifluoroethoxy group introduces fluorinated functionalities, which are known for their unique properties such as increased lipophilicity and metabolic stability.

The nitro group in the molecule is a key functional group that imparts significant electronic effects and reactivity. Nitro compounds are widely used in organic synthesis as intermediates for the preparation of amines through reduction reactions. In the context of medicinal chemistry, nitro groups can be bioisosterically replaced with other functionalities to modulate the pharmacological properties of drug candidates. This flexibility makes 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene an important building block in drug discovery and development.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceutical research due to their potential to enhance drug efficacy and reduce side effects. The combination of bromine, fluorine, and trifluoroethoxy groups in 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene offers a unique set of properties that can be leveraged in the design of novel therapeutic agents. For instance, the fluorinated moieties can improve the permeability of drugs across biological membranes, while the bromine substituent can enhance binding affinity to target proteins.

The physical properties of 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene, such as its melting point, boiling point, and solubility, have been extensively studied to optimize its use in various applications. Its solubility in organic solvents makes it suitable for use in solution-based reactions and processes. Additionally, its thermal stability ensures that it can withstand high temperatures without decomposing, which is crucial for industrial-scale synthesis.

In the realm of materials science, 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene has shown promise as a precursor for the synthesis of advanced materials with tailored properties. For example, it can be used to prepare polymers with enhanced thermal stability and mechanical strength. The presence of multiple functional groups allows for controlled polymerization reactions, leading to materials with specific performance characteristics.

The synthesis of 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the trifluoroethoxy group and electrophilic aromatic substitution reactions to add the bromo and fluoro substituents. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

The safety profile of 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene has been evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at appropriate concentrations and does not exhibit significant toxicity or mutagenicity. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)nitrobenzene (CAS No. 1820716-82-2) is a multifunctional organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique combination of bromo, fluoro, trifluoroethoxy, and nitro groups provides it with valuable chemical properties that make it an important intermediate in synthetic pathways and a promising candidate for the development of novel therapeutic agents and advanced materials.